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Compound of Interest

Compound Name: Ethylamine hydrochloride

Cat. No.: B045346

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and dispensing of
ethylamine hydrochloride powder in a laboratory setting. Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the compound.

Material Properties

Ethylamine hydrochloride is a white crystalline powder that is highly soluble in water and
soluble in alcohol.[1][2] It is hygroscopic, meaning it readily absorbs moisture from the air.[3][4]
Due to its properties, it is utilized in various applications, including organic synthesis and as a
laboratory reagent.[1][4]

Table 1: Physicochemical Properties of Ethylamine Hydrochloride
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Property Value References
Chemical Formula C2H7N-HCI [1]
Molecular Weight 81.54 g/mol [1][5]

CAS Number 557-66-4 [1][3]
Appearance White crystalline powder [1114]

Odor Slight amine-like [1]

Melting Point 107-108 °C [3]

Solubility Highly soluble in water, soluble (2]

in alcohol
Hygroscopicity Hygroscopic [3114]

Safety and Handling Precautions

Ethylamine hydrochloride is classified as a hazardous substance.[6] It is irritating to the eyes,
skin, and respiratory system.[1][6][7] Therefore, appropriate personal protective equipment
(PPE) and handling procedures are mandatory.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles meeting EN 166 standards are required.[5]

Hand Protection: Chemical-resistant gloves, such as butyl rubber, should be worn.[8] Inspect
gloves for any signs of degradation before use.[9]

Body Protection: A lab coat or chemical-resistant apron must be worn.[9][10]

Respiratory Protection: If there is a risk of dust inhalation, a NIOSH-approved respirator with
a particulate filter is necessary.[5]

2.2 Engineering Controls

o Ventilation: All handling of ethylamine hydrochloride powder should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation
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exposure.[8][9][11]

o Spill Control: An appropriate spill kit for corrosive materials should be readily available.

Experimental Protocols

3.1 Dispensing Protocol

This protocol outlines the steps for safely weighing and dispensing ethylamine hydrochloride
powder.

e Preparation:
o Ensure the chemical fume hood is operational.

o Gather all necessary materials: ethylamine hydrochloride container, receiving vessel,
spatula, weighing paper, and appropriate PPE.

o Decontaminate the work surface within the fume hood.
» Weighing:
o Place a clean, dry weighing boat or paper on the analytical balance and tare.
o Carefully open the ethylamine hydrochloride container inside the fume hood.

o Using a clean, dry spatula, transfer the desired amount of powder to the weighing boat.
Avoid generating dust.

o Immediately and securely close the ethylamine hydrochloride container.
e Transfer:
o Carefully transfer the weighed powder to the receiving vessel.
o If any powder is spilled, clean it up immediately following the spill response protocol.

e Post-Dispensing:
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o Clean the spatula and work surface thoroughly.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated
hazardous waste container.

o Wash hands thoroughly after completing the procedure.

3.2 Spill Response Protocol

In the event of a spill, follow these steps:

o Alert Personnel: Immediately notify others in the vicinity of the spill.

o Evacuate: If the spill is large, evacuate the immediate area.

o Control: If safe to do so, prevent the spread of the powder.

o Cleanup:

o For small spills, carefully sweep up the powder and place it in a designated hazardous
waste container.[5] Avoid creating dust.

o For larger spills, use an appropriate absorbent material from a corrosive spill kit.

o Decontaminate: Clean the spill area with a suitable decontaminating agent and wipe it down.

o Report: Report the spill to the laboratory supervisor or safety officer.

3.3 First Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[5]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation persists, seek medical attention.[5][12]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Seek medical attention if symptoms occur.[5]

Storage and Waste Disposal

4.1 Storage
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]
» Keep away from incompatible materials such as strong oxidizing agents and bases.[1]

e Due to its hygroscopic nature, store in a desiccator or under an inert atmosphere if
necessary to maintain purity.

4.2 Waste Disposal

o Dispose of ethylamine hydrochloride waste and contaminated materials in accordance
with local, state, and federal regulations.

 All chemical waste must be collected in properly labeled containers for hazardous waste
disposal.[11]

Visualizations

Click to download full resolution via product page

Caption: Workflow for handling and dispensing ethylamine hydrochloride powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-powder-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

